N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine

• Molecular Formula: C21H16N2O
• Molecular Weight: 312.4 g/mol
• IUPAC Name: N,4,5-triphenyl-1,3-oxazol-2-amine
• InChI: InChI=1S/C21H16N2O/c1-4-10-16(11-5-1)19-20(17-12-6-2-7-13-17)24-21(23-19)22-18-14-8-3-9-15-18/h1-15H,(H,22,23)
• InChI Key: MDDNRPYINKKOGL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(OC(=N2)NC3=CC=CC=C3)C4=CC=CC=C4

Description

N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine, also known as DPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPA is a fluorescent molecule that can be used as a probe to study biological systems, including DNA, proteins, and membranes.

Mechanism of Action

N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine is a fluorescent molecule that emits light when excited by a light source. The mechanism of action of N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine involves the transfer of energy from the excited state of the molecule to nearby molecules, resulting in fluorescence. N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine has a high quantum yield, which means that it emits a large amount of light per absorbed photon.
Biochemical and Physiological Effects:
N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine has been shown to have minimal toxicity and does not interfere with cellular processes. It is also stable under a wide range of conditions, making it suitable for use in biological systems. N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine has been used to study the effects of pH, viscosity, and polarity on cellular processes, as well as the structure and function of proteins and membranes.

Advantages and Limitations for Lab Experiments

N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine has several advantages for use in lab experiments. It is a highly sensitive probe that can detect small changes in biological systems. It is also stable and non-toxic, making it suitable for use in living cells and tissues. However, N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine has some limitations, including its limited solubility in aqueous solutions and its susceptibility to photobleaching.

Future Directions

There are several future directions for research on N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine. One area of interest is the development of new derivatives of N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine with improved solubility and fluorescence properties. Another area of interest is the use of N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine in combination with other fluorescent probes to study complex biological systems. Finally, N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine may have potential applications in medical imaging and diagnostics, although further research is needed in this area.
Conclusion:
In conclusion, N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine, or N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine, is a fluorescent probe that has been extensively studied for its potential applications in scientific research. N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine has several advantages, including its high sensitivity and stability, but also has some limitations. Future research on N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine may lead to the development of new derivatives with improved properties and potential applications in medical imaging and diagnostics.

Synthesis Methods

The synthesis of N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine involves the reaction of 2-aminophenyl diphenylmethane with oxalyl chloride in the presence of triethylamine. The resulting product is then treated with sodium azide and heated to yield N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine. This method has been optimized to produce high yields of pure N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine.

Scientific Research Applications

N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine has been widely used as a fluorescent probe to study biological systems. It can be used to detect changes in pH, viscosity, and polarity in cells and tissues. N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine has also been used to study protein-protein interactions, protein-ligand interactions, and DNA-binding interactions. In addition, N-(4,5-diphenyl-1,3-oxazol-2-yl)-N-phenylamine has been used to study the structure and function of membranes and lipid bilayers.